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The following table summarizes the key quantitative findings from a 2025 study that systematically

evaluated the effects of 3'-SL, B. infantis, and their synbiotic combination in a mouse model of ulcerative

colitis [1] [2].

Treatment
Group

Clinical &
Histological
Improvements

Impact on Gut
Barrier

Effects on Gut
Microbiota &
SCFAs

Impact on
Systemic
Inflammation

3'-SL alone Reduced weight
loss, improved

disease activity
scores, prevented

colon shortening
[1].

Data not specifically
reported for the

individual component
in the abstract/figure

[1].

Data not specifically
reported for the

individual component
in the abstract/figure

[1].

Data not
specifically

reported for the
individual

component in the
abstract/figure [1].

*B. infantis*
alone

Reduced weight
loss, improved

disease activity
scores, prevented

colon shortening
[1].

Data not specifically
reported for the

individual component
in the abstract/figure

[1].

Data not specifically
reported for the

individual component
in the abstract/figure

[1].

Data not
specifically

reported for the
individual

component in the
abstract/figure [1].
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Treatment
Group

Clinical &
Histological
Improvements

Impact on Gut
Barrier

Effects on Gut
Microbiota &
SCFAs

Impact on
Systemic
Inflammation

Synbiotic
(3'-SL + B.
infantis)

Alleviated UC
symptoms more

effectively than
individual

components [1].

Significantly
ameliorated colonic

injury, restored
goblet cell counts,

and upregulated tight
junction proteins

(ZO-1, occludin,
claudin-1) [1].

Better restoration of
gut microbiota

balance and
elevated levels of

short-chain fatty
acids (SCFAs) via

cross-feeding
mechanisms [1] [2].

Modulated serum
cytokine profiles,

thereby reducing
inflammation

more effectively
[1].

Detailed Experimental Protocol

For researchers aiming to replicate or build upon these findings, here is a detailed description of the key

experimental methodologies used in the study.

Animal Model and Induction of Colitis: The study used specific pathogen-free (SPF) male

C57BL/6J mice (6–7 weeks old). Ulcerative colitis was induced by administering 3% (w/v) dextran
sulfate sodium (DSS), with a molecular weight of 36–40 kDa, in the drinking water for the final week

of the experiment [1].
Treatment Groups and Dosage: Mice were randomly divided into groups (n=6-8/group) and treated

daily for 3 weeks via oral gavage. The optimal dosages identified were [1]:
3'-SL: 25 mg dissolved in 200 µL PBS.

B. infantis: 1 × 10^10 colony-forming units (CFU) in 200 µL PBS.
Synbiotic: A combination of 25 mg 3'-SL and 1 × 10^10 CFU B. infantis in 200 µL PBS.

Primary Outcome Measures: The study assessed several parameters, including [1]:
Disease Activity: Weight loss, colon length, and disease activity index.

Histopathology: Colon tissue injury and goblet cell counts.
Immunofluorescence: Expression of tight junction proteins (ZO-1, occludin, claudin-1).

Microbiome Analysis: 16S rRNA sequencing to analyze gut microbiota composition.
Molecular Analysis: Quantification of short-chain fatty acids (SCFAs) and serum cytokine

levels.

Proposed Mechanism of Action
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The study proposed a mechanism by which the 3'-SL and B. infantis synbiotic exerts its therapeutic effect.

The following diagram illustrates this synergistic pathway.

Oral Administration of
3'-SL + B. infantis Synbiotic

3'-SL promotes growth of
B. infantis & other commensals

Prebiotic effect

Cross-feeding interactions
among gut microbiota

Metabolic synergy

Increased production of
Short-Chain Fatty Acids (SCFAs)

Fermentation

Reduced inflammation
(TNF-α, IL-1β, IL-6)

Immunomodulation

Enhanced Intestinal Barrier
(↑ ZO-1, Occludin, Claudin-1)

Strengthens tight junctions

Alleviation of UC Symptoms
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Interpretation and Future Research Directions
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The data indicates that while individual components are effective, their combination as a synbiotic creates a

synergistic effect, leading to superior outcomes in gut barrier integrity, microbiome balance, and

inflammation control [1].

It is important to note that this data comes from a single pre-clinical animal study. To build a robust

comparison guide for the field, future work should focus on:

Identifying More Formulations: Searching for and including data on other synbiotic combinations

(e.g., different probiotic strains and prebiotics) [3] [4] [5].
Incorporating Human Clinical Data: The current evidence would be significantly strengthened by

results from human randomized controlled trials, which are needed to confirm translational efficacy
[3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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